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Compound of Interest

Compound Name:
5-Hydroxy-2-methyl-4-nitrobenzoic

acid

Cat. No.: B599797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxy-2-methyl-4-
nitrobenzoic acid, including its chemical identity, physical properties, and potential synthetic

approaches. Due to the limited availability of published research on this specific compound,

this guide also draws upon data from closely related analogs to provide a broader context for

its potential applications and characteristics.

Chemical Identification and Properties
5-Hydroxy-2-methyl-4-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid. The

presence of hydroxyl, methyl, and nitro functional groups on the benzoic acid backbone

suggests its potential as a versatile intermediate in organic synthesis, particularly for

pharmaceuticals and dyes.[1]

Table 1: Chemical Identifiers for 5-Hydroxy-2-methyl-4-nitrobenzoic acid
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Identifier Value

CAS Number 199929-14-1[2]

Molecular Formula C8H7NO5[2]

IUPAC Name 5-hydroxy-2-methyl-4-nitrobenzoic acid[3]

SMILES
CC1=CC(=C(O)C=C1C(O)=O)--INVALID-LINK--

=O[3]

InChI Key GTPHIVGERSJEOD-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of 5-Hydroxy-2-methyl-4-nitrobenzoic acid

Property Value

Molecular Weight 197.15 g/mol [2]

Purity Typically available at ≥95%[2]

Storage Temperature 0°C[2]

Synthesis and Experimental Protocols
While specific synthesis protocols for 5-Hydroxy-2-methyl-4-nitrobenzoic acid are not

extensively documented, a plausible synthetic route can be inferred from general organic

chemistry principles and established methods for the nitration of substituted phenols.

A potential synthetic pathway could involve the nitration of 5-hydroxy-2-methylbenzoic acid.

The regioselectivity of the nitration would be crucial in obtaining the desired 4-nitro isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemcia.com/product_fl02.asp?id=17238
https://www.chemcia.com/product_fl02.asp?id=17238
https://chem-space.com/CSCS00000143311-FEC602
https://chem-space.com/CSCS00000143311-FEC602
https://chem-space.com/CSCS00000143311-FEC602
https://www.benchchem.com/product/b599797?utm_src=pdf-body
https://www.chemcia.com/product_fl02.asp?id=17238
https://www.chemcia.com/product_fl02.asp?id=17238
https://www.chemcia.com/product_fl02.asp?id=17238
https://www.benchchem.com/product/b599797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Reaction

Product

5-Hydroxy-2-methylbenzoic acid

Nitration
(e.g., HNO3/H2SO4)

5-Hydroxy-2-methyl-4-nitrobenzoic acid

Click to download full resolution via product page

Plausible synthetic pathway for 5-Hydroxy-2-methyl-4-nitrobenzoic acid.

General Experimental Protocol for Nitration of a Phenolic Compound:

This protocol is a generalized procedure adapted from methods for nitrating phenols and may

require optimization for this specific substrate.[4]

Dissolution: Dissolve the starting material, 5-hydroxy-2-methylbenzoic acid, in a suitable

solvent such as glacial acetic acid or tetrahydrofuran.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Addition of Nitrating Agent: Slowly add a nitrating agent, such as a mixture of nitric acid and

sulfuric acid, or a milder reagent like copper(II) nitrate trihydrate, while maintaining the low

temperature.[4]

Reaction: Stir the mixture at a controlled temperature for a specified duration. The reaction

progress can be monitored by thin-layer chromatography (TLC).
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Quenching: Carefully pour the reaction mixture into ice-water to precipitate the crude

product.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

by column chromatography on silica gel.[4]

Characterization and Analysis
The structural confirmation of the synthesized 5-Hydroxy-2-methyl-4-nitrobenzoic acid would

typically involve a combination of spectroscopic techniques.
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General workflow for the analysis of 5-Hydroxy-2-methyl-4-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide detailed

information about the proton and carbon environments, confirming the substitution pattern on

the aromatic ring.

Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for

the hydroxyl (-OH), carboxylic acid (C=O and -OH), and nitro (-NO₂) functional groups.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and analyze its fragmentation pattern, further confirming its identity.
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Potential Applications and Research Directions
While specific research on 5-Hydroxy-2-methyl-4-nitrobenzoic acid is limited, the broader

class of polysubstituted nitrobenzoic acids is of significant interest.[1] These compounds are

often used as:

Intermediates in Organic Synthesis: They serve as versatile building blocks for constructing

more complex molecules, including pharmaceuticals and dyes.[1]

Precursors for Biologically Active Molecules: A related isomer, 5-Hydroxy-4-methyl-2-

nitrobenzoic acid, is noted for its use in synthesizing compounds with potential antimicrobial

and antifungal properties.[1]

The interplay of the electron-withdrawing nitro group and the electron-donating hydroxyl and

methyl groups on the aromatic ring modulates the reactivity and acidity of the carboxylic acid.

[1] This makes the study of such compounds valuable for understanding reaction mechanisms

and substituent effects in organic chemistry.[1] Further research into 5-Hydroxy-2-methyl-4-
nitrobenzoic acid could uncover novel applications in materials science and medicinal

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b599797#5-hydroxy-2-methyl-4-nitrobenzoic-acid-cas-
number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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